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Compound of Interest

Compound Name: MB 543 DBCO

Cat. No.: B15622438 Get Quote

Essential Safety and Handling Guide for MB 543
DBCO
For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount for ensuring laboratory safety and experimental integrity. This

document provides crucial safety and logistical information for the handling and disposal of MB
543 DBCO, a fluorescent agent utilized in copper-free Click Chemistry reactions.

MB 543 DBCO is a water-soluble, orange fluorescent dye belonging to the rhodamine family.[1]

[2] While a specific Safety Data Sheet (SDS) for this compound is not publicly available, this

guide synthesizes safety protocols based on the known characteristics of its constituent parts:

a rhodamine-based dye and a dibenzocyclooctyne (DBCO) moiety. All personnel should

consult the official SDS from the supplier before use.

Immediate Safety and Personal Protective
Equipment (PPE)
A thorough hazard assessment is the first step in ensuring laboratory safety. Standard

laboratory PPE is required when handling MB 543 DBCO and similar chemical compounds.

The following table summarizes the recommended PPE.
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PPE Category Item Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from potential

splashes of the chemical,

which can cause serious eye

damage.[2][3][4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

dye, which can cause staining

and potential allergic reactions.

[2][3][4]

Body Protection Laboratory coat
Protects skin and clothing from

spills and contamination.[2][3]

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

respirator if creating aerosols

or dust.

Minimizes inhalation of any

potential dust or aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of MB 543 DBCO and to

prevent accidental exposure.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid compound or preparing stock solutions.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[2]

Storage:
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Store at -20°C in a tightly sealed container, protected from light.[5][6]

The compound is typically shipped at ambient temperature.[5]

The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with MB 543 DBCO.

Start: Handling MB 543 DBCO

Perform Hazard Assessment

Select Appropriate PPE

Wear Safety Glasses/
Goggles Wear Nitrile Gloves Wear Lab Coat Consider Respirator

(if potential for aerosols/dust)

Proceed with Handling

End

Click to download full resolution via product page

PPE Selection Workflow for MB 543 DBCO

Disposal Plan
Proper disposal of MB 543 DBCO and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid Compound
Collect in a clearly labeled, sealed container for

chemical waste.

Solutions

Collect in a designated, labeled container for

hazardous chemical waste. Do not pour down

the drain.[7]

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid chemical waste

container.[8]

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal service.[7][8] The first rinse of any

container that held the chemical should also be collected as hazardous waste.[8]

Chemical and Physical Properties
The following table summarizes key quantitative data for MB 543 DBCO.

Property Value

Molecular Formula C54H55N5O13S3[5]

Molecular Weight ~1078.3 g/mol [5]

Excitation Maximum 543 nm[5]

Emission Maximum 563 nm[5]

Extinction Coefficient 105,000 cm⁻¹M⁻¹[5]

Storage Temperature -20°C[5]

Note: The exact molecular weight may vary slightly between suppliers.[6]

Experimental Protocol Considerations
While specific experimental protocols will vary depending on the application, the following

general guidelines should be considered when using MB 543 DBCO in copper-free click
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chemistry reactions:

Solubility: MB 543 DBCO is soluble in water, DMSO, and DMF.[6]

Reaction Conditions: The DBCO group reacts with azide-functionalized molecules under

mild, aqueous conditions without the need for a copper catalyst.

pH Insensitivity: The dye is pH insensitive from pH 3 to 10.[5]

For detailed experimental protocols involving similar DBCO reagents, it is recommended to

consult scientific literature and resources from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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